1-(3,5-Dimethyl-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone
Overview
Description
1-(3,5-Dimethyl-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone, also known as DMDEE, is a chemical compound that has gained attention for its potential use in scientific research. DMDEE is a ketone that contains a dioxolane ring and a phenyl group. It is a white crystalline powder that is soluble in organic solvents such as ethanol, methanol, and chloroform. In
Scientific Research Applications
Synthesis Applications
Synthesis of N-Alkylaminoacetophenones : A study by Albright and Lieberman (1994) demonstrated the use of 1,3-dioxolane derivatives in synthesizing N-alkylaminoacetophenones via a benzyne intermediate, showcasing its utility in organic synthesis (Albright & Lieberman, 1994).
Formation of Complex Compounds : Ahumada et al. (2013) described the reaction between ferrocenecarboxaldehyde and dioxaphospholene, resulting in a bis-ferrocenyl 1,3-dioxolane complex. This underlines the potential of 1,3-dioxolane derivatives in forming complex organometallic structures (Ahumada et al., 2013).
Synthesis of Substituted Pyrazole Derivatives : Research by Bustos et al. (2015) explored the synthesis of various substituted pyrazole derivatives, indicating the broad applicability of 1,3-dioxolane compounds in synthesizing diverse chemical structures (Bustos et al., 2015).
Biochemical Applications
Lignin Degradation Study : Kawai, Umezawa, and Higuchi (1988) investigated the degradation of phenolic beta-1 lignin substructure model compounds by laccase of Coriolus versicolor, using 1,3-dioxolane derivatives. This study emphasizes the relevance of 1,3-dioxolane compounds in biochemical research, particularly in understanding lignin degradation processes (Kawai, Umezawa & Higuchi, 1988).
Antimicrobial Activity Research : Fuloria et al. (2009) conducted a study on the synthesis and antimicrobial evaluation of new oxadiazoles derived from phenylpropionohydrazides, using 1,3-dioxolane compounds. This research highlights the potential of these compounds in developing new antimicrobial agents (Fuloria et al., 2009).
Catalysis and Chemical Transformations : Research by Adams, Barnard, and Brosius (1999) focused on the synthesis of 1,3-dioxolanes by adding ketones to epoxides, using a specific catalyst. This work underscores the role of 1,3-dioxolane derivatives in catalytic processes and chemical transformations (Adams, Barnard & Brosius, 1999).
properties
IUPAC Name |
1-(3,5-dimethylphenyl)-2-(1,3-dioxolan-2-yl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16O3/c1-9-5-10(2)7-11(6-9)12(14)8-13-15-3-4-16-13/h5-7,13H,3-4,8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBLULCNBNCOIBW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C(=O)CC2OCCO2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,5-Dimethyl-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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